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Compound of Interest

Compound Name:
1,2-O-Isopropylidene-beta-D-

fructopyranose

Cat. No.: B156463 Get Quote

Essential Safety and Handling Guide for 1,2-O-
Isopropylidene-beta-D-fructopyranose
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 1,2-O-Isopropylidene-beta-D-fructopyranose. The

following procedures detail the necessary personal protective equipment (PPE), handling

protocols, and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling 1,2-O-Isopropylidene-beta-D-fructopyranose, it is imperative to use

appropriate personal protective equipment to prevent exposure and ensure personal safety.

The required PPE is summarized in the table below.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves
Nitrile or other suitable

material.

Eye and Face Protection
Safety glasses with side

shields or goggles

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166. A face shield

may be worn for additional

protection.[1][2]

Skin and Body Protection Laboratory coat To prevent skin contact.[2]

Respiratory Protection Not normally required

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator may be

necessary.[3]

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining the integrity of 1,2-O-Isopropylidene-
beta-D-fructopyranose and the safety of laboratory personnel.

Handling:

Ventilation: Always handle this compound in a well-ventilated area, such as a chemical fume

hood, to minimize inhalation of any dust.

Avoid Dust Formation: Take care to avoid generating dust when transferring or weighing the

solid material.[2]

Personal Hygiene: Avoid all personal contact, including inhalation. Do not eat, drink, or

smoke in areas where the chemical is handled. Wash hands thoroughly with soap and water

after handling.

Clothing: Wear protective clothing to minimize the risk of exposure. Contaminated clothing

should be removed and washed before reuse.[3]

Storage:
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Temperature: Store in a cool, dry place.[4] Some suppliers recommend storage at 0 to 8°C or

in a freezer.[2][3]

Container: Keep the container tightly closed and store in the original packaging.[3]

Incompatibilities: Store away from incompatible materials and foodstuff containers.

Disposal Plan
The disposal of 1,2-O-Isopropylidene-beta-D-fructopyranose and its empty containers must

be conducted in accordance with local, state, and federal regulations. While this compound is

not always classified as hazardous, it is crucial to follow proper disposal protocols.

Waste Chemical Disposal:

Characterization: Although not always listed as a hazardous chemical, it is recommended to

treat waste 1,2-O-Isopropylidene-beta-D-fructopyranose as special waste.

Collection: Collect waste solid material in a clearly labeled, sealed container.

Disposal: Dispose of the waste through an authorized hazardous or special waste collection

point. Consult your institution's Environmental Health and Safety (EHS) department for

specific guidance and to arrange for pickup.

Empty Container Disposal:

Rinsing: Triple-rinse the empty container with a suitable solvent.

Rinsate Collection: Collect the rinsate and dispose of it as chemical waste.

Container Disposal: Once triple-rinsed and dry, deface the label of the empty container.[5]

The container can then typically be disposed of in the regular trash or recycled, depending

on institutional policies.[5][6]

Experimental Workflow
The following diagram illustrates the standard workflow for handling and disposing of 1,2-O-
Isopropylidene-beta-D-fructopyranose in a laboratory setting.
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Workflow for Handling and Disposal of 1,2-O-Isopropylidene-beta-D-fructopyranose
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Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Weigh and prepare reagent in a
well-ventilated area (fume hood)

Proceed to handling

Perform experiment

Collect waste chemical in a
labeled, sealed container

Waste generatedTriple-rinse empty container

Container emptied

Arrange for chemical waste pickup
with EHS

Collect rinsate as chemical waste Dispose of defaced, empty container
in appropriate waste stream
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Caption: Handling and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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